Cas no 2460754-49-6 (5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride)

• Product Name: 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride
• CAS No: 2460754-49-6
• MF: C₁₀H₁₉ClN₂O₂
• MW: 234.723061800003
• CID: 6430132
• PubChem ID: 154832861
• Update Time: 2025-11-01

5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2460754-49-6
• 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride
• 5,5-dimethyl-3-(piperidin-4-yl)-1,3-oxazolidin-2-one hydrochloride
• Z4503552118
• EN300-26990488

• Inchi： 1S/C10H18N2O2.ClH/c1-10(2)7-12(9(13)14-10)8-3-5-11-6-4-8;/h8,11H,3-7H2,1-2H3;1H
• InChI Key： NERCWMRVENWRSC-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(CC1(C)C)C1CCNCC1)=O

Computed Properties

• Exact Mass: 234.1135055g/mol
• Monoisotopic Mass: 234.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one;hydrochloride

Introduction to 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one Hydrochloride (CAS No. 2460754-49-6)

The compound 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride (CAS No. 2460754-49-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the oxazolidinone class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and structural versatility. The introduction of the piperidine moiety further enhances its pharmacological potential, making it a promising candidate for further investigation in medicinal chemistry.

From a chemical perspective, the structure of 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride is characterized by a rigid oxazolidinone ring system substituted with a dimethyl group at the 5-position and a piperidinyl group at the 3-position. The hydrochloride salt form improves its solubility and stability, which are critical factors for its formulation and application in drug development. This compound has been extensively studied for its potential role in modulating various biological pathways, particularly those involved in inflammation and infection.

Recent research has highlighted the therapeutic potential of oxazolidinone derivatives as antimicrobial agents. The unique structural features of 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride contribute to its ability to interact with bacterial targets, thereby inhibiting pathogenic growth. Studies have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, making it a valuable asset in the fight against antibiotic-resistant strains. The presence of the piperidine ring enhances binding affinity to bacterial enzymes, such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation.

In addition to its antimicrobial properties, 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride has shown promise in addressing inflammatory conditions. The oxazolidinone scaffold is known to exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. Preclinical studies have indicated that this compound can significantly reduce inflammation in animal models of arthritis and other chronic inflammatory diseases. The hydrochloride salt form ensures optimal bioavailability and pharmacokinetic properties, facilitating its absorption and distribution within the body.

The synthesis of 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride involves a multi-step process that requires precise control over reaction conditions to achieve high yield and purity. The introduction of the piperidine group necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

From an industrial standpoint, the development of 5,5-Dimethyl-3-piperidin-4-yl-1,3-oxazolidin-2-one hydrochloride aligns with global trends toward innovative therapeutics that address unmet medical needs. Its potential applications in treating infectious diseases and inflammatory disorders make it a cornerstone in modern drug discovery efforts. Collaborative research initiatives between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials and ultimately bringing this compound to patients who could benefit from its therapeutic effects.

The safety profile of 5,5-Dimethyl-3-piperidin-4-ylyl-,1,-3-dioxolane-dione-hydrochloride is another critical aspect that has been thoroughly evaluated through comprehensive toxicological studies. These studies have assessed acute toxicity, chronic exposure effects, and potential long-term health risks associated with the compound. Preliminary results indicate that it exhibits low toxicity at therapeutic doses but may require further investigation to fully understand its safety margins in human populations.

The future directions for research on CAS No 2460754 49 6 include exploring its mechanisms of action in greater detail and identifying potential synergies with other therapeutic agents. Combination therapies involving this compound could offer enhanced efficacy against multidrug-resistant pathogens or provide more comprehensive treatment options for chronic inflammatory conditions. Additionally, computational modeling and high-throughput screening techniques are being employed to identify novel derivatives with improved pharmacological properties.

In conclusion,CAS No 2460754 49 6 represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features make it an attractive candidate for further development as an antimicrobial agent and anti-inflammatory therapy. As research progresses,CAS No 2460754 49 6 will continue to play a pivotal role in addressing critical healthcare challenges through innovative drug design and discovery efforts.